3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid

• CAS No.: 61343-20-2
• Molecular Formula: C15H15NO4
• Molecular Weight: 273.28 g/mol
• IUPAC Name: 3-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid
• InChI: InChI=1S/C15H15NO4/c17-12-9-15(6-1-2-7-15)14(20)16(12)11-5-3-4-10(8-11)13(18)19/h3-5,8H,1-2,6-7,9H2,(H,18,19)
• InChI Key: NFCBOKHMAGERPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(=O)N(C2=O)C3=CC=CC(=C3)C(=O)O

Description

3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid (CAS 157928-79-5) is a benzoic acid derivative featuring a spirocyclic amide moiety. Its benzoic acid group enables interactions with biological targets, such as enzymes or receptors, while the spirocyclic system may enhance metabolic stability compared to linear analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of benzoic acid derivatives with azaspiro intermediates in the presence of catalysts. The reaction conditions often include specific temperatures and solvents to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the molecule, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophilic reagents like amines and thiols are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.

Medicine: It has potential therapeutic applications, particularly in the development of new drugs targeting specific pathways.

Industry: The compound is used in the production of advanced materials with unique properties

Mechanism of Action

The mechanism of action of 3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Classification and Key Features

The compound’s structural analogs can be categorized based on:

• Spirocyclic vs. Non-spirocyclic frameworks
• Substituent positions (e.g., ortho, meta, para on the benzoic acid)
• Linker groups (e.g., methylene, sulfanyl, amino).

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS No.	Molecular Formula	Key Features	Molecular Weight (g/mol)	Notable Properties
3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid	157928-79-5	C₁₄H₁₃NO₄	Spiro[4.4]nonane core, meta-substitution	259.26	High rigidity, moderate solubility
3-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid	313259-33-5	C₁₃H₁₁NO₄	Isoindole-derived spiro system	253.23	Reduced steric hindrance compared to spiro[4.4]nonane
3-(3-Methyl-2,5-dioxo-pyrrolidin-1-yl)-benzoic acid	832739-55-6	C₁₂H₁₁NO₄	Non-spiro, methyl-substituted pyrrolidinedione	233.22	Enhanced electron-withdrawing effects from methyl group
2-[3-(1,3-Dioxoisoindol-2-yl)propylsulfanyl]benzoic acid	324779-92-2	C₁₈H₁₅NO₄S	Sulfanyl linker, isoindole core	341.38	Increased hydrophobicity due to sulfur-containing chain
3-(((1,3-Dioxoindan-2-ylidene)methyl)amino)benzoic acid	959583-19-8	C₁₇H₁₁NO₄	Conjugated enamine system	293.27	Potential for π-π stacking in biological targets

Biological Activity

3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects in various biological systems, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by its complex structure, which includes a dioxo-spiro moiety and a benzoic acid component. The IUPAC name is 3-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid, and it has the following molecular formula:

Property	Value
Molecular Formula	C14H17N3O3
Molecular Weight	273.30 g/mol
CAS Number	2408957-65-1

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Proteasome and Autophagy Pathways : Similar benzoic acid derivatives have been shown to enhance the activity of the ubiquitin-proteasome pathway (UPP) and autophagy-lysosome pathway (ALP). These pathways are crucial for protein degradation and cellular homeostasis, suggesting that 3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid may exhibit similar effects .
• Enzyme Interaction : In silico studies indicate that compounds with similar structures can act as binders to cathepsins B and L, which are involved in protein catabolism. The interaction with these enzymes may contribute to the compound's potential therapeutic effects .
• Antioxidant Activity : The presence of dioxo groups in the structure may confer antioxidant properties, helping to mitigate oxidative stress in biological systems .

Biological Activities

Research has indicated various biological activities associated with 3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid:

• Antimicrobial Activity : Compounds with similar structures have demonstrated significant antibacterial and antifungal properties against a range of pathogens, including Staphylococcus aureus and Candida albicans .
• Antiproliferative Effects : Studies suggest that derivatives can inhibit cell proliferation in cancer models, indicating potential applications in oncology .

Case Studies

• Cell-Based Assays : A study evaluated the effects of various benzoic acid derivatives on human foreskin fibroblasts, showing that certain compounds significantly activated the UPP and ALP pathways at concentrations as low as 5 μM . This suggests that 3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid could similarly modulate these pathways.
• In Vivo Studies : Animal models have been used to assess the anti-inflammatory effects of related compounds, demonstrating reduced inflammation markers when treated with benzoic acid derivatives . This supports further exploration into the therapeutic potential of 3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid, and how can reaction conditions be controlled to maximize yield?

• Methodological Answer : The compound can be synthesized via diazonium coupling or spirocyclization reactions. For example, coupling a benzothiazole diazonium salt with a benzoic acid derivative under alkaline conditions (0–5°C, 10% NaOH) yields structurally analogous azo-benzoic acids . Key parameters include temperature control (to minimize side reactions), stoichiometric ratios, and purification via recrystallization (e.g., using dry dioxane). Yield optimization requires monitoring reaction progress via TLC and adjusting pH to stabilize intermediates .

Q. Which analytical techniques are most effective for purity assessment and structural confirmation?

• Methodological Answer :

• Elemental Analysis (CHN) : Validates empirical formula and purity (>95% threshold recommended) .
• UV-Vis Spectroscopy : Identifies π→π* transitions in the aromatic and azo groups (λ_max ~300–400 nm) .
• NMR Spectroscopy : ¹H and ¹³C NMR resolve spirocyclic and benzoic acid moieties. For example, aromatic protons appear at δ 7.1–8.2 ppm, while spirocyclic carbonyl carbons resonate near δ 166–172 ppm .
• HPLC : Quantifies impurities using reverse-phase columns and UV detection, with retention time reproducibility critical for validation .

Q. How does the compound’s spirocyclic structure influence its physicochemical properties?

• Methodological Answer : The 1,3-dioxo-2-azaspiro[4.4]nonane group introduces steric hindrance and conformational rigidity, affecting solubility and stability. Computational modeling (e.g., QSPR) predicts logP values to assess lipophilicity, while experimental determinations include shake-flask methods for partition coefficients. Polar surface area calculations (~90–100 Ų) suggest moderate membrane permeability .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data during structural elucidation?

• Methodological Answer : Contradictions (e.g., unexpected ¹³C NMR shifts) may arise from tautomerism or impurities. Strategies include:

• 2D NMR (COSY, HSQC) : Confirms proton-carbon connectivity and distinguishes regioisomers .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular ion ([M+H]⁺) with <5 ppm error.
• X-ray Crystallography : Provides definitive confirmation of spirocyclic geometry and hydrogen-bonding networks .
• Cross-Validation : Compare experimental IR carbonyl stretches (1700–1750 cm⁻¹) with DFT-simulated spectra .

Q. What are the key considerations in designing experiments to study biological interactions (e.g., enzyme inhibition)?

• Methodological Answer :

• Target Selection : Prioritize enzymes with accessible binding pockets (e.g., hydrolases) based on the compound’s sulfonamide or carboxylic acid groups .
• Assay Design : Use fluorescence polarization or SPR to measure binding affinity (K_d). Include controls (e.g., SEM or AGN derivatives) to assess specificity .
• Pharmacokinetic Profiling : Evaluate metabolic stability using liver microsomes and LC-MS/MS to identify major metabolites .

Q. How can researchers address discrepancies in bioactivity data across studies?

• Methodological Answer : Discrepancies may stem from assay conditions or compound purity. Mitigation strategies:

• Standardized Protocols : Use validated cell lines (e.g., HEK293 for receptor studies) and consistent DMSO concentrations (<0.1%) .
• Purity Thresholds : Ensure ≥95% purity via HPLC and quantify residual solvents (e.g., dioxane) via GC-MS .
• Dose-Response Curves : Calculate IC₅₀ values with Hill slopes to confirm target engagement .